Cas no 279679-93-5 (Piperazine,1-(1H-imidazol-5-ylmethyl)-4-methyl-)

• Product Name: Piperazine,1-(1H-imidazol-5-ylmethyl)-4-methyl-
• CAS No: 279679-93-5
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 248247
• PubChem ID: 11458037
• Update Time: 2025-04-19

Piperazine,1-(1H-imidazol-5-ylmethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(1H-imidazol-5-ylmethyl)-4-methyl-
• 1-(1H-IMIDAZOL-1-YLMETHYL)-4-METHYLPIPERAZINE
• 1-(1H-Imidazol-5-ylmethyl)-4-methylpiperazine
• AG-E-89383
• AGN-PC-009IE0
• CTK4G0559
• KB-212389
• Piperazine,1-(1H-imidazol-4-ylmethyl)-4-methyl- (9CI)
• DTXSID60466466
• PIPERAZINE, 1-(1H-IMIDAZOL-4-YLMETHYL)-4-METHYL- (9CI)
• Piperazine, 1-(1H-imidazol-4-ylmethyl)-4-methyl-(9CI)
• 279679-93-5

• Inchi： 1S/C9H16N4/c1-12-2-4-13(5-3-12)7-9-6-10-8-11-9/h6,8H,2-5,7H2,1H3,(H,10,11)
• InChI Key： GNBQRBAAVNTPMZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CN=CN2)CCN(C)CC1

Computed Properties

• Exact Mass: 180.13768
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.16